Methylethyl 2-[3-(4-chlorophenyl)-2-methyl-4-oxochromen-7-yloxy]acetate

• IUPAC Name: propan-2-yl 2-[3-(4-chlorophenyl)-2-methyl-4-oxochromen-7-yl]oxyacetate
• InChI: InChI=1S/C21H19ClO5/c1-12(2)26-19(23)11-25-16-8-9-17-18(10-16)27-13(3)20(21(17)24)14-4-6-15(22)7-5-14/h4-10,12H,11H2,1-3H3
• InChI Key: OFJJDBATAPJBRR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)C2=C(O1)C=C(C=C2)OCC(=O)OC(C)C)C3=CC=C(C=C3)Cl
• Molecular Formula: C21H19ClO5
• Molecular Weight: 386.8 g/mol

Description

Methylethyl 2-[3-(4-chlorophenyl)-2-methyl-4-oxochromen-7-yloxy]acetate, also known as ME-CI, is a synthetic compound used in scientific research. It is a member of the chromenone family of compounds and has been studied for its potential therapeutic applications in various diseases.

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis Techniques : Novel synthesis methods for derivatives of Methylethyl 2-[3-(4-chlorophenyl)-2-methyl-4-oxochromen-7-yloxy]acetate have been developed, focusing on improving yield and efficiency. This includes the synthesis of oxime ether derivatives containing 1-aryl-3-oxypyrazoles and various heterocyclic compounds derived from 2-[3-(4-chlorophenyl)-5-(4-methoxybenzyl)-4H-1,2,4-triazol-4-yl]acetohydrazide (Lv et al., 2015); (Bekircan et al., 2015).

Biological Activities

• Antibacterial and Antifungal Properties : Some derivatives have shown promising antibacterial and antifungal activities. This includes the study of the antibacterial activity of various novel 4-oxo-1,3-thiazolidines, 2-oxoazetidines, and 5-oxoimidazolines (Desai et al., 2001).
• Anticancer Potential : Certain derivatives have been studied for their potential anticancer activities. For instance, newly synthesized 3-(4-chloro-phenyl)-3-hydroxy-2,2-dimethyl-propionic acid methyl ester derivatives selectively inhibited the proliferation of colon cancer cells (Rayes et al., 2020).

Structural Analysis and Modeling

• Crystal Structure Analysis : Detailed analysis of the crystal structure of derivatives has been performed to understand their chemical properties better. This includes the study of the crystal structure of compounds like methyl 2-{[(6S*,7R*,8S*)-7-acetyl-8-(4-chlorophenyl)-4-cyano-6-hydroxy-1,6-dimethyl-5,6,7,8-tetrahydroisoquinolin-3-yl]sulfanyl}acetate (Mague et al., 2017).

Metabolic Studies

• Metabolic Pathways : Understanding the metabolism of derivatives in the human body is crucial for developing potential therapeutic applications. An example includes the study on aromatic hydroxylation and alkyl oxidation in the metabolism of mitotane in humans, which gives insights into how derivatives might be metabolized (Reif et al., 1974).